Acetylimidazole diethyl acetal

Specification

• CAS No.: 111456-84-9
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 1-(1,1-diethoxyethyl)imidazole
• Standard InChI: InChI=1S/C9H16N2O2/c1-4-12-9(3,13-5-2)11-7-6-10-8-11/h6-8H,4-5H2,1-3H3
• Standard InChI Key: WHHNCTBBIVAUTJ-UHFFFAOYSA-N
• SMILES: CCOC(C)(N1C=CN=C1)OCC
• Canonical SMILES: CCOC(C)(N1C=CN=C1)OCC

Introduction

Chemical Structure and Identity

Acetylimidazole diethyl acetal features an imidazole ring connected to a carbon bearing two ethoxy groups, forming the characteristic diethyl acetal structure. The molecule can be viewed as a protected form of acetylimidazole, where the carbonyl group has been converted to an acetal.

Identification Parameters

The compound is clearly defined by several identifying parameters that distinguish it from other similar compounds:

Parameter	Value
Common Name	Acetylimidazole diethyl acetal
Systematic Name	1-(1,1-diethoxyethyl)imidazole
CAS Number	111456-84-9
Molecular Formula	C9H16N2O2
Molecular Weight	184.23600 g/mol
Exact Mass	184.12100

Physical Properties

Understanding the physical properties of Acetylimidazole diethyl acetal provides insight into its behavior in various conditions and its potential applications in chemical processes.

General Physical Characteristics

The physical state and behavior of this compound can be inferred from its documented properties:

Property	Value
Density	1.02 g/cm³
Boiling Point	274.4°C at 760 mmHg
Flash Point	119.7°C
Index of Refraction	1.48
Vapor Pressure	0.00909 mmHg at 25°C

These properties suggest that Acetylimidazole diethyl acetal exists as a liquid at standard temperature and pressure, with a relatively high boiling point typical of compounds in its molecular weight range.

Solubility and Partition Characteristics

The compound's behavior in different solvent systems can be partially understood through its documented parameters:

Property	Value
LogP	1.58630
PSA (Polar Surface Area)	36.28000

The LogP value of 1.58630 indicates moderate lipophilicity, suggesting the compound would have reasonable solubility in both polar and non-polar solvents. The relatively low polar surface area further suggests good membrane permeability, a property that could be relevant for potential pharmaceutical applications.

Chemical Reactivity

While specific reactivity data for Acetylimidazole diethyl acetal is limited in the available literature, its chemical behavior can be predicted based on its functional groups.

Acetal Chemistry

As a diethyl acetal, this compound would be expected to demonstrate stability under basic and neutral conditions but susceptibility to hydrolysis in acidic environments. This property is common to acetals in general, as seen with related compounds like Bromoacetaldehyde diethyl acetal, which is noted to be moisture sensitive.

The acetal functionality serves as a protecting group for carbonyl compounds in organic synthesis, suggesting that Acetylimidazole diethyl acetal could potentially be used to protect acetylimidazole during multi-step synthetic sequences.

Synthesis and Preparation

While the search results don't provide specific synthetic routes for Acetylimidazole diethyl acetal, its preparation likely follows general methods for acetal formation.

Applications and Uses

Based on its structure and the known applications of similar compounds, several potential uses for Acetylimidazole diethyl acetal can be inferred.

Synthetic Intermediates

Diethyl acetals frequently serve as important intermediates in organic synthesis. For example, Bromoacetaldehyde diethyl acetal is described as a "synthetic building block" used in the synthesis of antibiotics such as erythromycin and cephalosporins. By analogy, Acetylimidazole diethyl acetal could serve as a protected form of acetylimidazole in synthetic pathways.

Comparative Analysis

Comparing Acetylimidazole diethyl acetal with other diethyl acetal compounds provides context for understanding its properties and potential applications.

Physical Property Comparison

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Flash Point (°C)
Acetylimidazole diethyl acetal	184.24	274.4 at 760 mmHg	1.02	119.7
Bromoacetaldehyde diethyl acetal	197.07	66-67 at 18 mmHg	1.31	51.7
Heliotropine diethyl acetal	224.25	276.7 at 760 mmHg	1.141	98.9

This comparison reveals that Acetylimidazole diethyl acetal has a high boiling point similar to Heliotropine diethyl acetal but lower density than both compared compounds. These differences reflect the influence of the different structural elements in each molecule.

Structural Features

The key structural difference that distinguishes Acetylimidazole diethyl acetal is the presence of the imidazole ring, which contributes:

• Nitrogen atoms that can participate in hydrogen bonding

• Basic sites for protonation

• Potential for metal coordination

• Aromatic character

These features contrast with the bromine functionality in Bromoacetaldehyde diethyl acetal or the benzodioxole ring in Heliotropine diethyl acetal, leading to different chemical behaviors and applications.